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Compound of Interest

Compound Name: 1-Hexanamine, 2-ethyl-, (2S)-

Cat. No.: B8253528

Get Quote

The acid dissociation constant (pKa) is a fundamental physicochemical parameter that

quantifies the strength of an acid in a solution. For researchers, particularly in the fields of drug

discovery and materials science, the pKa value is indispensable. It governs a molecule's

ionization state at a given pH, which in turn dictates crucial properties such as aqueous

solubility, membrane permeability, protein binding, and chemical reactivity.[1][2] A thorough

understanding of a compound's pKa is therefore not merely an academic exercise but a

cornerstone of rational design and development.

This guide provides a comprehensive technical overview of the pKa of (2S)-2-ethyl-1-

hexanamine, a chiral primary amine. While a specific experimentally determined pKa for this

exact stereoisomer is not readily available in the public literature, this document will serve as a

senior-level guide to its theoretical underpinnings, robust experimental determination

methodologies, and powerful computational prediction techniques. By synthesizing established

principles with actionable protocols, this guide aims to equip researchers with the necessary

tools to accurately determine and interpret the pKa of this and similar aliphatic amines.

Compound Profile: (2S)-2-ethyl-1-hexanamine
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(2S)-2-ethyl-1-hexanamine is a chiral primary amine with a branched alkyl structure. Its

molecular characteristics are key to understanding its basicity and, consequently, its pKa.

Property Value Source

IUPAC Name (2S)-2-ethylhexan-1-amine PubChem[3]

Molecular Formula C₈H₁₉N PubChem[3]

Molecular Weight 129.24 g/mol PubChem[3]

Structure

CAS Number 127419-44-7 PubChem[3]

The basicity of (2S)-2-ethyl-1-hexanamine arises from the lone pair of electrons on the nitrogen

atom of the primary amine group (-NH₂). In an aqueous solution, this amine can accept a

proton (H⁺) from water to form its conjugate acid, the (2S)-2-ethylhexan-1-aminium ion. The

pKa is the negative logarithm of the acid dissociation constant of this conjugate acid.

Factors Influencing the pKa of (2S)-2-ethyl-1-hexanamine:

Inductive Effect: The alkyl groups (ethyl and butyl chains) attached to the carbon bearing the

aminomethyl group are electron-donating. This inductive effect increases the electron density

on the nitrogen atom, making the lone pair more available to accept a proton and thus

increasing the amine's basicity (resulting in a higher pKa).

Steric Hindrance: The branched structure around the nitrogen atom can create steric

hindrance, potentially impeding the solvation of the protonated form (the conjugate acid).

Effective solvation stabilizes the conjugate acid, and any hindrance to this process can

decrease basicity (lower pKa).
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Solvation: In an aqueous solution, the aminium ion (R-NH₃⁺) is stabilized by hydrogen

bonding with water molecules. The degree of this stabilization affects the equilibrium and,

therefore, the pKa.

Given that it is a primary alkylamine, its pKa is expected to be in the typical range for such

compounds, generally around 10.0 to 11.0.

Experimental Determination of pKa
For a definitive pKa value, direct experimental measurement is the gold standard.

Potentiometric titration is the most widely used and accurate method for compounds like

aliphatic amines.[1][4][5]

Potentiometric Titration: A Self-Validating Protocol
Potentiometric titration involves monitoring the pH of a solution as a strong acid is incrementally

added to the amine sample. The pKa is determined from the midpoint of the titration curve,

where the concentrations of the amine and its conjugate acid are equal.

Detailed Experimental Protocol:

Preparation of Solutions:

Analyte Solution: Prepare a ~0.01 M solution of (2S)-2-ethyl-1-hexanamine in deionized,

CO₂-free water. The exact concentration should be known.

Titrant: Prepare a standardized solution of a strong acid, typically 0.1 M Hydrochloric Acid

(HCl).

Ionic Strength Adjuster: Use a concentrated solution of an inert salt (e.g., KCl) to maintain

a constant ionic strength throughout the titration, which is crucial for accurate pKa

determination.[1]

Instrumentation and Calibration:

Utilize a high-precision pH meter equipped with a glass electrode.
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Calibrate the pH meter immediately before the experiment using at least three standard

buffer solutions (e.g., pH 4.01, 7.00, and 10.01).

Titration Procedure:[1]

Place a known volume (e.g., 25.00 mL) of the amine solution into a thermostatted titration

vessel maintained at a constant temperature (e.g., 25.0 °C).

Add the ionic strength adjuster to the vessel.

Immerse the calibrated pH electrode and a temperature probe into the solution. Stir the

solution gently with a magnetic stirrer.

Allow the initial pH reading to stabilize and record it.

Add the standardized HCl titrant in small, precise increments (e.g., 0.100 mL) using a

calibrated burette.

After each addition, allow the pH reading to stabilize completely before recording the pH

and the total volume of titrant added.

Continue the titration well past the equivalence point.

Data Analysis:

Plot the measured pH (y-axis) against the volume of HCl added (x-axis) to generate the

titration curve.

Determine the equivalence point from the inflection point of the curve (often found by

taking the first or second derivative).

The pKa is the pH value at the half-equivalence point (i.e., when half of the volume of

titrant required to reach the equivalence point has been added).
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Prediction Methods
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Caption: Overview of computational workflows for pKa prediction.

Summary of Computational Methods
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Method Principle
Typical Accuracy
(pKa units)

Reference

Perrin-Dempsey-

Serjeant (PDS)

A "pencil-and-paper"

group additivity

method where pKa is

calculated by

summing tabulated

values for a parent

amine and correction

factors for

substituents.

± 0.2 to 0.4 [6][7]

Quantum Mechanics

(QM)

Calculates the Gibbs

free energy change of

the dissociation

reaction using

methods like Density

Functional Theory

(DFT) combined with

a continuum solvation

model (e.g., COSMO-

RS, SMD).

± 0.3 to 1.0 [7][8][9]

Artificial Neural

Networks (ANN)

A machine learning

approach that models

pKa based on a large

dataset of known pKa

values and calculated

molecular descriptors.

Can be highly

accurate (< ± 0.3) if

the training set is

appropriate.

[4][6]

For (2S)-2-ethyl-1-hexanamine, the updated PDS method would likely provide a rapid and

reasonably accurate estimate. [7]For higher accuracy, a QM approach using a thermodynamic

cycle would be the method of choice, though it is more computationally intensive. [8]

Conclusion and Recommendations
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While a definitive, experimentally-verified pKa value for (2S)-2-ethyl-1-hexanamine is not

present in readily accessible literature, this guide has outlined the authoritative methodologies

for its determination. The structural features of this primary aliphatic amine suggest an

expected pKa value in the range of 10.0 to 11.0.

For drug development professionals and researchers requiring a precise value, the following is

recommended:

Experimental Determination: Perform a careful potentiometric titration under controlled

temperature and ionic strength. This remains the most trustworthy method.

Computational Corroboration: Use computational methods, such as the updated PDS model

for a quick estimate or a DFT-based approach for a more rigorous prediction, to supplement

and validate experimental findings.

By integrating these robust experimental and computational strategies, scientists can

confidently establish the pKa of (2S)-2-ethyl-1-hexanamine, enabling a deeper understanding

of its behavior in aqueous systems and accelerating its application in research and

development.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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